![molecular formula C40H56O2 B104089 Plectaniaxanthin CAS No. 16795-87-2](/img/structure/B104089.png)
Plectaniaxanthin
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Overview
Description
Plectaniaxanthin is a carotenoid pigment that is found in various natural sources, including fungi, algae, and bacteria. It is known for its antioxidant properties and has been the subject of extensive scientific research in recent years. In
Scientific Research Applications
Plectaniaxanthin in Cryptococcus Laurentii
This compound, isolated from the mushroom Plectania coccinea, has been found in Cryptococcus laurentii, an asporogenous yeast. Its identity was established through various spectroscopic methods and chemical reactions, indicating its widespread occurrence in nature (Bae, Lee, Yokoyama, Boettger & Chichester, 1971).
Synthesis of this compound
The synthesis of optically active this compound has been achieved, confirming its (R)-chirality. This research is significant for understanding the compound's structure and potential applications in various fields (Dumont & Pfander, 1984).
Stress Response in Red Yeast
In the red yeast Dioszegia, this compound biosynthesis serves as a stress response. Under oxidative stress conditions, production of this compound increased significantly, implying a role in antioxidant defense mechanisms. This discovery opens avenues for exploring its role in stress tolerance in microorganisms (Madhour, Anke, Mucci, Davoli & Weber, 2005).
Chirality of this compound
The chirality of this compound, a vic. glycol carotenoid, was determined to be 2′R. This understanding is crucial for its potential application in stereochemistry and related scientific fields (Røonneberg, Borch, Buchecker, Arpin & Liaaen-Jensen, 1982).
Carotenoid Analysis in Plectania Coccinea
Studies on the carotenoid of Plectania coccinea revealed that it is dehydro-2′-plectaniaxanthin linoleate. This was confirmed through mass spectral studies, providing insights into the chemical composition of carotenoids in fungi (Vacheron, Michel, Guilluy & Arpin, 1969).
properties
CAS RN |
16795-87-2 |
---|---|
Molecular Formula |
C40H56O2 |
Molecular Weight |
568.9 g/mol |
IUPAC Name |
(3R,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E)-2,6,10,14,19,23-hexamethyl-25-(2,6,6-trimethylcyclohexen-1-yl)pentacosa-4,6,8,10,12,14,16,18,20,22,24-undecaene-2,3-diol |
InChI |
InChI=1S/C40H56O2/c1-31(19-13-21-33(3)22-15-24-35(5)27-29-38(41)40(9,10)42)17-11-12-18-32(2)20-14-23-34(4)26-28-37-36(6)25-16-30-39(37,7)8/h11-15,17-24,26-29,38,41-42H,16,25,30H2,1-10H3/b12-11+,19-13+,20-14+,22-15+,28-26+,29-27+,31-17+,32-18+,33-21+,34-23+,35-24+/t38-/m1/s1 |
InChI Key |
OMJAWWPQNWDDBQ-MKDDNQRQSA-N |
Isomeric SMILES |
CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H](C(C)(C)O)O)/C)/C |
SMILES |
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C)C |
Canonical SMILES |
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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